Cas no 5669-14-7 (2,2-Dimethyl-3-phenylpropanoic acid)
5669-14-7 structure
Product Name:2,2-Dimethyl-3-phenylpropanoic acid
CAS No:5669-14-7
MF:C11H14O2
MW:178.227663516998
MDL:MFCD01722147
CID:859299
PubChem ID:21880
Update Time:2025-04-19
2,2-Dimethyl-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-3-phenylpropanoic acid
- 2,2-dimethyl-3-phenylpropionic acid
- 2,2-Dimethyl-3-phenyl-propionsaeure
- a,a-Dimethyl-benzenepropanoic acid
- Benzyldimethylacetic acid
- alpha,alpha-Dimethylhydrocinnamic acid
- alpha,alpha-Dimethylbenzenepropanoic acid
- Benzenepropanoic acid, alpha,alpha-dimethyl-
- BQHWATVEWGHHHF-UHFFFAOYSA-N
- HYDROCINNAMIC ACID, alpha,alpha-DIMETHYL-
- Benzenepropanoic acid, alpha,alpha-dimethyl- (9CI)
- 2,2-Dimethyl-3-phenylpropionicAcid
- SBB089434
- .beta.,.beta.-dimethylbenzenepropionic acid
- DA-04812
- 2,2-dimethyl-3-phenylpropanoicacid
- CCG-357597
- ALBB-029469
- MFCD01722147
- SCHEMBL517462
- F14643
- F2147-6114
- EN300-80388
- AKOS010876124
- SY045932
- 2 pound not2-Dimethyl-3-phenylpropanoic acid
- AQ-917/42754496
- CS-W001040
- Z995179618
- DTXSID90205249
- BRN 1943807
- 5669-14-7
- DS-1834
- AB92701
-
- MDL： MFCD01722147
- Inchi： 1S/C11H14O2/c1-11(2,10(12)13)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,13)
- InChI Key： BQHWATVEWGHHHF-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)CC1C=CC=CC=1)=O
- BRN： 1943807
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.6
Experimental Properties
- Boiling Point: 288.3℃ at 760 mmHg
- PSA: 37.30000
- LogP: 2.33990
2,2-Dimethyl-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125667-1g |
2,2-dimethyl-3-phenylpropanoic acid |
5669-14-7 | 95% | 1g |
$295 | 2021-06-17 | |
| Chemenu | CM125667-5g |
2,2-dimethyl-3-phenylpropanoic acid |
5669-14-7 | 95% | 5g |
$828 | 2021-06-17 | |
| Alichem | A019064287-250mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 250mg |
$680.00 | 2023-09-01 | |
| Alichem | A019064287-500mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 500mg |
$980.00 | 2023-09-01 | |
| Alichem | A019064287-1g |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 1g |
$1685.00 | 2023-09-01 | |
| abcr | AB417903-500 mg |
2,2-Dimethyl-3-phenylpropanoic acid; 95% |
5669-14-7 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB417903-1 g |
2,2-Dimethyl-3-phenylpropanoic acid; 95% |
5669-14-7 | 1g |
€406.00 | 2023-04-24 | ||
| abcr | AB417903-5 g |
2,2-Dimethyl-3-phenylpropanoic acid; 95% |
5669-14-7 | 5g |
€1074.00 | 2023-04-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D840645-25mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 25mg |
￥231.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D840645-100mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 100mg |
￥514.00 | 2022-01-11 |
2,2-Dimethyl-3-phenylpropanoic acid Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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